4-(2-Naphthyl)-4-oxobutanoic acid

• IUPAC Name: 4-naphthalen-2-yl-4-oxobutanoic acid
• InChI: InChI=1S/C14H12O3/c15-13(7-8-14(16)17)12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9H,7-8H2,(H,16,17)
• InChI Key: GZKLCZIMSAHQDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)CCC(=O)O
• Molecular Formula: C14H12O3
• DSSTOX Substance ID: DTXSID90277380
• Molecular Weight: 228.24 g/mol
• CAS RN: 1590-22-3

Description

4-(2-Naphthyl)-4-oxobutanoic acid, or 4-NOB, is an organic compound with the molecular formula of C12H10O3. It is a colorless solid that is soluble in organic solvents. 4-NOB is a derivative of naphthalene and is used in the synthesis of various compounds. It has been found to be a useful reagent in organic synthesis and has been used in the synthesis of a variety of compounds, including heterocycles, polymers, and pharmaceuticals.

Safety and Hazards

While specific safety and hazard information for “4-(2-Naphthyl)-4-oxobutanoic acid” is not available, general safety measures for handling similar chemical compounds include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, and using personal protective equipment.

Future Directions

The future directions for “4-(2-Naphthyl)-4-oxobutanoic acid” and related compounds could involve designing new multicomponent strategies complying with the Green Chemistry principles for the further exploitation of 2-naphthol for the rapid synthesis of versatile biologically relevant heterocycles.

Mechanism of Action

Target of Action

Naphthalene derivatives have been known to exhibit a wide range of biological activities, suggesting that they may interact with multiple targets .

Mode of Action

Naphthalene derivatives are known to interact with their targets in various ways, leading to changes in cellular processes .

Biochemical Pathways

Naphthalene derivatives have been reported to influence several biochemical pathways, leading to diverse downstream effects .

Result of Action

Naphthalene derivatives have been reported to exhibit a variety of biological activities, suggesting that they may induce a range of molecular and cellular effects .

Synthesis routes and methods I

Procedure details

To 900 ml of dichloromethane contained in a 3 liter, 3-neck flask equipped with a mechanical stirrer, drying tube and thermometer and surrounded by an ice water bath was added 290.0 g (2.26 moles) naphthalene. To the stirred suspension was added 145.2 g (1.44 moles) of succinic anhydride. A total of 400 g of aluminum chloride was then added in small increments over the next 41/2 hours while stirring and cooling in an ice water bath. The resulting amber brown-yellow reaction mixture was stirred at room temperature overnight. Next morning it was poured on crushed ice and acidified with conc. hydrochloric acid. The aqueous portion was decanted and the organic layer was filtered to collect white solids. The solids were washed with dichloromethane containing 20% hexanes and slurried in 700 ml of boiling ethyl acetate. After cooling in a cold water bath, the solids were collected by filtration and washed with fresh ethyl acetate. Then the solids were recrystallized from 500 ml of glacial acetic acid and dried under vacuum to give 195.0 g (59.4% yield) of 4-(2-naphthyl)4-oxobutyric acid as an off-white solid. M.P. 171°-175° C.; M/e 229; λmax 282 nm (7,260) in ethanol.

Synthesis routes and methods II

Procedure details

Naphthalene (5.0 gm, 0.039 moles) and succinic anhydride (4.68 gm, 0.0468 moles) were taken up in dichloroethane (50 ml). Aluminium chloride (11.44 g, 0.0858 moles) was added at room temperature and the resulting mixture heated under reflux for 1 hr with stirring. The reaction mixture was cooled to room temperature, diluted with 25 ml of 1:1 mixture of water and Conc. hydrochloric acid. After stirring for 10 min the separated solid was filtered under suction, washed with water and dilute hydrochloric acid. Subsequent column chromatography gave a buff coloured solid. Subsequent chromatography gave 3.7 gm (41%) the title compound, mp 173-174° C.